N1-Dihydrocaffeoyl, N10-caffeoyl spermidine

• Molecular Formula: C25H33N3O6
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C25H33N3O6/c29-20-8-4-18(16-22(20)31)6-10-24(33)27-14-2-1-12-26-13-3-15-28-25(34)11-7-19-5-9-21(30)23(32)17-19/h4-5,7-9,11,16-17,26,29-32H,1-3,6,10,12-15H2,(H,27,33)(H,28,34)/b11-7+
• InChIKey: UKDQTQBQRCLXJK-YRNVUSSQSA-N

N1-Dihydrocaffeoyl, N10-caffeoyl spermidine (CAS 1698873-84-5) for Research: Sourcing and Characterization

N1-Dihydrocaffeoyl, N10-caffeoyl spermidine (CAS 1698873-84-5), also named N1-Caffeoyl-N10-dihydrocaffeoylspermidine or Scotanamine D, is a naturally occurring spermidine alkaloid [1]. It is characterized as an asymmetric hydroxycinnamic acid amide, featuring a caffeoyl moiety at the N10 position and a dihydrocaffeoyl moiety at the N1 position of the spermidine backbone [2][3]. This compound is a key member of the caffeoyl spermidine derivative family and has been isolated from various plant sources, most notably the fruits of *Lycium ruthenicum* Murr. (black goji berry), where its content has been quantified alongside other class members [3].

Compound Class

Hydroxycinnamic acid amide spermidine alkaloid with mixed oxidation state

Research Context

CNS neurotransmitter pathway studies and neurological endpoint modeling

Procurement Route

Available via synthesis (reported routes) or natural extraction from Lycium species

Analytical Identity

HPLC resolution from isomeric spermidine derivatives; confirm identity via chromatographic profile

• [1] PubChem. (2025). N1-Caffeoyl-N10-dihydrocaffeoylspermidine. PubChem CID 164898522. View Source
• [2] Kite, G. C., et al. (2013). Acyl spermidines in inflorescence extracts of elder (Sambucus nigra L., Adoxaceae) and elderflower drinks. Journal of Agricultural and Food Chemistry, 61(14), 3501-3508. View Source
• [3] Nea, F., et al. (2022). Comparative study of polyphenols quantification, total phenolic content, and antioxidant activities of the fruits of three plants of the family of Solanaceae: Lycium ruthenicum, Lycium barbarum, and Lycium Chinense. Investigational Medicinal Chemistry and Pharmacology, 5(2). View Source

N1-Dihydrocaffeoyl, N10-caffeoyl spermidine: Why Class Substitution Can Compromise Research Outcomes

Generic substitution among caffeoyl spermidine derivatives is not scientifically valid due to the structure-activity relationship inherent to this compound class. The specific pattern of acylation (the presence, position, and oxidation state of caffeoyl vs. dihydrocaffeoyl groups) directly dictates physicochemical properties like lipophilicity (LogP) and retention time, which in turn influence bioavailability and molecular interactions [1][2]. For instance, the target compound is chromatographically distinct from its symmetrical analogs, N1,N10-dicaffeoylspermidine and N1,N10-bis(dihydrocaffeoyl)spermidine, under reversed-phase conditions, demonstrating different hydrophobicity [2]. Furthermore, the presence of the glycosylatable N1-dihydrocaffeoyl group enables a unique metabolic pathway not shared by other analogs, which can critically affect stability and concentration in biological systems [3]. Assuming functional equivalence without considering these structural nuances introduces significant, unquantified variability into experimental models.

Fully oxidized N1,N10-dicaffeoylspermidine may not reproduce the reported sedative-hypnotic endpoint profile; its neurotransmitter restoration pattern remains uncharacterized.

Unsubstituted spermidine lacks the acyl moieties required for CNS target engagement and does not exhibit in vivo sleep-modulating activity in rodent models.

Fully reduced bis(dihydrocaffeoyl) analogs have not been evaluated in comparable insomnia models; the mixed oxidation-state architecture may influence pathway selectivity.

• [1] PubChem. (2025). N1-Caffeoyl-N10-dihydrocaffeoylspermidine. Computed Properties (XLogP3-AA). PubChem CID 164898522. View Source
• [2] Molecules. (2023). Table 1: Chromatographic and MS/MS Data of Identified Compounds. Molecules, 28(21), 7615. PMC10673502. View Source
• [3] Characterization of dicaffeoylspermidine derivatives related glucosyltransferases during fruit development of goji berry. (n.d.). CNKI Scholar. View Source

Quantitative Differentiation: N1-Dihydrocaffeoyl, N10-caffeoyl spermidine vs. Key Analogs

Chromatographic Distinctiveness and Purity Assessment

N1-Dihydrocaffeoyl, N10-caffeoyl spermidine can be definitively distinguished from its close structural isomers and analogs by reversed-phase HPLC retention time, a critical parameter for identity confirmation and purity assessment. In a standardized LC-MS analysis, the target compound elutes at a retention time (tR) of 10.7 minutes. This is significantly different from its positional isomer, N1-trans-Caffeoyl, N10-dihydrocaffeoyl spermidine (tR = 9.5 min), and its fully oxidized analog, N1,N10-dicaffeoylspermidine (tR = 12.7 min) [1][2].

Sedative Endpoint

Reported

2–100 mg/kg produced measurable reductions in activity counts, shorter sleep latency, and extended sleep duration; unsubstituted spermidine showed no activity.

Reported sedative-hypnotic endpoint context in rodent insomnia models.

Behavioral monitoring data; patent-sourced evidence.

Evidence Dimension	Reversed-phase HPLC Retention Time (tR)
Target Compound Data	10.7 minutes
Comparator Or Baseline	N1-trans-Caffeoyl, N10-dihydrocaffeoyl spermidine (9.5 minutes); N1,N10-dicaffeoylspermidine (12.7 minutes); N1,N10-dihydrocaffeoyl spermidine (8.3 minutes)
Quantified Difference	Elutes 1.2 min later than its N1-caffeoyl/N10-dihydrocaffeoyl isomer and 2.0 min earlier than the dicaffeoyl analog.
Conditions	UPLC-QTOF-MS/MS or similar reversed-phase C18 column, gradient elution with acidified water/acetonitrile mobile phase.

Why This Matters

This distinct retention time is essential for verifying compound identity and purity in procurement, preventing costly misidentification with structurally similar but functionally distinct analogs.

• [1] Molecules. (2023). Table 1: Chromatographic and MS/MS Data of Identified Compounds. Molecules, 28(21), 7615. PMC10673502. View Source
• [2] Anti-aging potential of caffeoyl-spermidine derivatives from Lycium ruthenicum Murr.: insights from UPLC-QTOF-MS/MS, Caenorhabditis elegans, and mechanistic studies. (2026). RSC Publishing. View Source

Unique Mass Spectrometric Fragmentation Signature

The compound exhibits a unique and diagnostic tandem mass spectrometry (MS/MS) fragmentation pattern that allows for unambiguous identification in complex mixtures. Upon collision-induced dissociation, the [M+H]+ ion at m/z 472 generates a specific product ion at m/z 293, in addition to the common fragments at m/z 163 and 222. This m/z 293 fragment is notably absent or less prominent in the MS/MS spectra of closely related analogs like N1,N10-dihydrocaffeoyl spermidine (fragments: m/z 165, 222) and N1-trans-Caffeoyl, N10-dihydrocaffeoyl spermidine (fragments: m/z 163, 220, 310) [1][2].

Neurotransmitter Profile

Class-level

Restoration of 5-HT, 5-HIAA, GABA, and glutamate levels in brain tissue reported; N1,N10-dicaffeoylspermidine data absent.

Supports neurotransmitter endpoint interpretation; specific to mixed oxidation-state derivative.

Class-level inference from invention claims; comparative multi-neurotransmitter normalization data lacking.

Evidence Dimension	Tandem Mass Spectrometry (MS/MS) Fragmentation Pattern
Target Compound Data	m/z 472 [M+H]+ -> m/z 163, 222, 293, 472
Comparator Or Baseline	N1,N10-dihydrocaffeoyl spermidine (m/z 165, 222, 474); N1-trans-Caffeoyl, N10-dihydrocaffeoyl spermidine (m/z 163, 220, 310, 472)
Quantified Difference	Presence of a distinct m/z 293 fragment ion not observed for the comparators.
Conditions	Positive ion mode electrospray ionization (ESI+) with collision-induced dissociation (CID).

Why This Matters

This specific fragmentation signature is the definitive fingerprint for compound verification, enabling researchers to confirm they have procured the correct, structurally precise molecule and not a co-eluting isomer.

• [1] Molecules. (2023). Table 1: Chromatographic and MS/MS Data of Identified Compounds. Molecules, 28(21), 7615. PMC10673502. View Source
• [2] Anti-aging potential of caffeoyl-spermidine derivatives from Lycium ruthenicum Murr.: insights from UPLC-QTOF-MS/MS, Caenorhabditis elegans, and mechanistic studies. (2026). RSC Publishing. View Source

Differentiation by Predicted Lipophilicity (XLogP)

The compound's predicted partition coefficient (XLogP) of 2.1 distinguishes it from analogs with different acylation patterns, impacting solubility and membrane permeability predictions. The fully saturated analog, N1,N10-bis(dihydrocaffeoyl)spermidine, is predicted to be more hydrophilic, while the fully unsaturated analog, N1,N10-dicaffeoylspermidine, is predicted to be more lipophilic [1][2]. This intermediate value suggests a distinct solubility and permeability profile relevant for in vitro and in vivo study design.

Synthetic Yield

Reported

Two total synthetic routes: 57% and 81% overall yield using commercial starting materials.

Supports scalable procurement feasibility via synthesis.

Published synthetic protocols available; no comparable yields reported for dicaffeoyl or bis-dihydrocaffeoyl analogs.

Evidence Dimension	Predicted Partition Coefficient (XLogP3-AA)
Target Compound Data	2.1
Comparator Or Baseline	N1,N10-bis(dihydrocaffeoyl)spermidine (Lower LogP, inferred more hydrophilic); N1,N10-dicaffeoylspermidine (Higher LogP, inferred more lipophilic)
Quantified Difference	Intermediate lipophilicity relative to fully saturated and fully unsaturated class members.
Conditions	In silico prediction computed by XLogP3 3.0 (PubChem).

Why This Matters

Lipophilicity is a key determinant of a compound's behavior in biological assays, including solubility in media, non-specific binding, and passive membrane diffusion, making it a critical selection criterion over other class members.

• [1] PubChem. (2025). N1-Caffeoyl-N10-dihydrocaffeoylspermidine. Computed Properties (XLogP3-AA). PubChem CID 164898522. View Source
• [2] Comparative study of polyphenols quantification, total phenolic content, and antioxidant activities of the fruits of three plants of the family of Solanaceae. (2022). Investigational Medicinal Chemistry and Pharmacology, 5(2). View Source

Enzymatic Glycosylation Potential

In contrast to N1,N10-dicaffeoylspermidine, which is a common substrate for glycosyltransferases, N1-dihydrocaffeoyl, N10-caffeoyl spermidine is not readily glucosylated in vitro by homologous enzymes from *Lycium* species [1][2]. This specific metabolic distinction indicates a different fate and stability profile in plant extracts and potentially in vivo models, which is critical for researchers studying the metabolism of spermidine derivatives or using plant extracts as a source.

Natural Abundance

Head-to-head

Most abundant aglycone among lycibarbarspermidines in Lycium ruthenicum; exceeds N1,N10-dicaffeoylspermidine.

Prioritizes this compound as a reference standard for wolfberry-derived preparations.

Quantitative predominance reported; exact mg/100g values not located.

Evidence Dimension	In vitro Glucosyltransferase Substrate Activity
Target Compound Data	No glycosylated product observed
Comparator Or Baseline	N1,N10-dicaffeoylspermidine (Glycosylated product observed)
Quantified Difference	Qualitative difference in metabolic pathway potential.
Conditions	In vitro assay with recombinant glucosyltransferases from Lycium barbarum and Lycium ruthenicum.

Why This Matters

For studies focused on metabolism, bioavailability, or the generation of specific metabolites, selecting this non-glycosylatable compound is essential to avoid confounding results from glycosylated byproducts.

• [1] Characterization of dicaffeoylspermidine derivatives related glucosyltransferases during fruit development of goji berry. (n.d.). CNKI Scholar. View Source
• [2] Purification and separation of caffeoyl spermidine derivatives from goji leaf tea with ion exchange resin and the mechanisms involved. (2024). Food and Bioproducts Processing. View Source

Source-Specific Quantitative Abundance

The compound's concentration in *Lycium ruthenicum* Murr. fruit, a primary natural source, is quantified in the range of 15.56–310.80 mg/100g fresh weight, where it is a dominant hydroxycinnamic acid amide alongside N1,N10-bis(dihydrocaffeoyl)spermidine and N1,N10-dicaffeoyl spermidine [1][2]. This high natural abundance makes it a relevant and analytically prominent marker for authentication and quality control of *L. ruthenicum* extracts, distinguishing it from extracts of other *Lycium* species where the spermidine derivative profile may differ.

HPLC Retention

Head-to-head

10.7 min vs 9.5 min for trans isomer; Δ = 1.2 min under specified C18 conditions.

Enables unambiguous chromatographic identity confirmation against isomeric impurities.

HPLC-ESI/MS gradient elution; baseline resolution achievable.

Evidence Dimension	Concentration in *Lycium ruthenicum* Fruit
Target Compound Data	15.56–310.80 mg/100g (fresh weight)
Comparator Or Baseline	Chlorogenic acid in same species: 238.59 mg/100g; N1,N10-bis(dihydrocaffeoyl)spermidine (same range); N1,N10-dicaffeoyl spermidine (same range).
Quantified Difference	Quantified as one of the dominant hydroxycinnamic acid amides in this specific matrix.
Conditions	HPLC analysis of 30% ethanolic fruit extracts.

Why This Matters

This quantitative data is essential for sourcing and authenticating *L. ruthenicum* extracts, ensuring a specific bioactive profile and enabling accurate dosing for research applications.

• [1] Nea, F., et al. (2022). Comparative study of polyphenols quantification, total phenolic content, and antioxidant activities of the fruits of three plants of the family of Solanaceae: Lycium ruthenicum, Lycium barbarum, and Lycium Chinense. Investigational Medicinal Chemistry and Pharmacology, 5(2). View Source
• [2] Zhao, J., et al. (2014). A New Spermidine from the Fruits of Lycium ruthenicum. Chemistry of Natural Compounds, 50(5), 880-883. View Source

High-Value Research Scenarios for N1-Dihydrocaffeoyl, N10-caffeoyl spermidine

Analytical Chemistry and Quality Control: Method Development and Biomarker Quantification

Ideal for use as an authentic analytical standard in the development of LC-MS or HPLC methods for profiling spermidine derivatives in natural products, particularly *Lycium* species. Its distinct retention time (tR = 10.7 min) and unique MS/MS fragmentation pattern (diagnostic m/z 293 ion) make it a superior choice for unambiguous identification and quantification compared to isomeric analogs [1][2]. This specificity is crucial for establishing robust, reproducible analytical methods for quality control of botanical extracts and functional foods.

Plant Metabolism and Biochemistry: Studying Acylation and Glycosylation Pathways

A key tool for investigating the substrate specificity of acyltransferases and glycosyltransferases in plants. Its proven resistance to glucosylation by certain *Lycium* glycosyltransferases, unlike the dicaffeoyl analog, allows researchers to dissect the structural requirements for these enzymatic reactions [3]. This compound can serve as a selective probe to map the metabolic fate of asymmetrical hydroxycinnamic acid amides.

Functional Food and Nutraceutical Research: Authentication of *Lycium ruthenicum* Extracts

Essential as a quantitative marker compound for the authentication and standardization of *Lycium ruthenicum* Murr. extracts. Its presence at quantifiable levels (15.56–310.80 mg/100g fresh weight) [4] enables researchers and formulators to verify the botanical identity and assess the consistency of extracts used in functional food, nutraceutical, and preclinical studies, thereby ensuring reproducible biological outcomes.

Preclinical Studies of Spermidine Alkaloids: Evaluating Lipophilicity-Dependent Bioactivity

Recommended for structure-activity relationship (SAR) studies exploring the impact of caffeoyl moiety oxidation state on bioactivity. With a predicted XLogP of 2.1 [5], this compound provides an intermediate lipophilicity profile within the class. This allows for direct, comparative investigation into how this property influences cellular uptake, membrane interactions, or target engagement relative to more hydrophilic (e.g., bis(dihydrocaffeoyl)) or more lipophilic (e.g., dicaffeoyl) analogs.

Application

Selection Property

Validation Focus

CNS behavioral endpoint model research

Neurotransmitter pathway modulation context

Sleep latency/duration and neurotransmitter quantification endpoints

Wolfberry nutraceutical standardization

Predominant aglycone in Lycium species

HPLC purity verification and MS identity confirmation

Multi-gram synthesis scale-up

Synthetic route yield performance

Yield reproducibility and batch-to-batch consistency

Caffeoyl spermidine SAR studies

Mixed oxidation-state structural motif

CNS enzyme inhibition and target engagement assays

• [1] Molecules. (2023). Table 1: Chromatographic and MS/MS Data of Identified Compounds. Molecules, 28(21), 7615. PMC10673502. View Source
• [2] Anti-aging potential of caffeoyl-spermidine derivatives from Lycium ruthenicum Murr.: insights from UPLC-QTOF-MS/MS, Caenorhabditis elegans, and mechanistic studies. (2026). RSC Publishing. View Source
• [3] Characterization of dicaffeoylspermidine derivatives related glucosyltransferases during fruit development of goji berry. (n.d.). CNKI Scholar. View Source
• [4] Nea, F., et al. (2022). Comparative study of polyphenols quantification, total phenolic content, and antioxidant activities of the fruits of three plants of the family of Solanaceae: Lycium ruthenicum, Lycium barbarum, and Lycium Chinense. Investigational Medicinal Chemistry and Pharmacology, 5(2). View Source
• [5] PubChem. (2025). N1-Caffeoyl-N10-dihydrocaffeoylspermidine. Computed Properties (XLogP3-AA). PubChem CID 164898522. View Source